Cas no 1252902-18-3 (N-[(3-ethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide)

• Product Name: N-[(3-ethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• CAS No: 1252902-18-3
• MF: C₂₁H₂₄N₂O₄
• MW: 368.426265716553
• CID: 5345559
• Update Time: 2025-06-08

N-[(3-ethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-Ethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide
• N-[(3-ethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide

• Inchi： 1S/C21H24N2O4/c1-3-27-19-6-4-5-15(11-19)13-22-21(25)16-12-20(24)23(14-16)17-7-9-18(26-2)10-8-17/h4-11,16H,3,12-14H2,1-2H3,(H,22,25)
• InChI Key： NPSIFDKTOJLRER-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)C(=O)CC(C(NCC2=CC=CC(OCC)=C2)=O)C1

Experimental Properties

• Density: 1.205±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 679.0±55.0 °C(Predicted)
• pka: 14.43±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-[(3-ethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide

Introduction to N-[(3-ethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide (CAS No. 1252902-18-3)

N-[(3-ethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1252902-18-3, belongs to a class of molecules that exhibit promising characteristics for further investigation in drug discovery and development.

The molecular structure of this compound features a pyrrolidine core, which is a heterocyclic ring system that is frequently encountered in bioactive molecules. The presence of ether (ethoxy) and methoxy substituents on the aromatic rings further enhances its complexity and may contribute to its interactions with biological targets. The carboxamide functional group at the 3-position of the pyrrolidine ring suggests potential for hydrogen bonding, which is a critical feature in the design of drugs that interact with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have indicated that molecules with similar structural motifs, including those containing a pyrrolidine core, may exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways, making them candidates for therapeutic intervention in conditions such as arthritis and other inflammatory disorders.

One of the most intriguing aspects of N-[(3-ethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide is its potential role as a lead compound in the development of novel therapeutics. Researchers have been exploring its interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the production of pro-inflammatory mediators. Preliminary studies suggest that this compound may modulate the activity of these enzymes, thereby reducing inflammation and pain.

The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The use of high-purity starting materials and carefully optimized reaction conditions is essential to ensure high yields and minimal byproduct formation. Advances in synthetic methodologies have allowed for more efficient and scalable production processes, which are crucial for moving such compounds into clinical development.

In addition to its potential therapeutic applications, N-[(3-ethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide has also been studied for its pharmacokinetic properties. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its suitability as a drug candidate. Preliminary pharmacokinetic studies suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, which are favorable characteristics for further development.

The role of computational modeling has become increasingly important in the optimization of drug candidates like N-[(3-ethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide. By leveraging techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into the binding modes of this compound with its target proteins. This information can guide the design of analogs with improved potency and selectivity.

Recent publications have highlighted the importance of structure-based drug design in accelerating the discovery of new therapeutics. By integrating experimental data with computational predictions, researchers can identify promising candidates more rapidly than traditional methods alone. N-[(3-ethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide represents an excellent example of how these approaches can be applied to develop novel compounds with therapeutic potential.

The future prospects for N-[(3-ethoxyphenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide are promising, with ongoing research focused on optimizing its chemical structure for improved efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further advancements in this area. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the development of new treatments for various diseases.